Cas no 31589-71-6 (2-hydroxy-5-(propan-2-yl)benzoic acid)

2-hydroxy-5-(propan-2-yl)benzoic acid structure
31589-71-6 structure
Product Name:2-hydroxy-5-(propan-2-yl)benzoic acid
CAS No:31589-71-6
MF:C10H12O3
MW:180.200483322144
MDL:MFCD11203639
CID:1056764
Update Time:2025-07-30

2-hydroxy-5-(propan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-5-isopropylbenzoic acid
    • 2-hydroxy-5-propan-2-ylbenzoic acid
    • 2-hydroxy-5-(propan-2-yl)benzoic acid
    • MDL: MFCD11203639
    • Inchi: 1S/C10H12O3/c1-6(2)7-3-4-9(11)8(5-7)10(12)13/h3-6,11H,1-2H3,(H,12,13)
    • InChI Key: XAISONUNKQTASN-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1C(=O)O)C(C)C

Computed Properties

  • Exact Mass: 180.07866
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 57.53

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2-hydroxy-5-(propan-2-yl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:31589-71-6)2-hydroxy-5-(propan-2-yl)benzoic acid
Order Number:A875849
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:47
Price ($):832.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:31589-71-6)2-hydroxy-5-(propan-2-yl)benzoic acid
A875849
Purity:99%
Quantity:10g
Price ($):832.0
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